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Introduction
Antioxidant 1024 is a high molecular weight, hindered phenolic antioxidant and metal

deactivator, chemically known as N,N'-bis(3,5-di-tert-butyl-4-hydroxyhydrocinnamoyl)hydrazine.

It is a highly effective, non-discoloring stabilizer for organic polymers subjected to oxidative

degradation. This document provides detailed application notes and experimental protocols for

the use of Antioxidant 1024 in the stabilization of polyethylene (PE), with a focus on high-

density polyethylene (HDPE) and cross-linked polyethylene (XLPE). Its dual functionality as a

primary antioxidant and a metal deactivator makes it particularly suitable for applications where

polyethylene comes into contact with metals, such as in wire and cable insulation.[1][2]

Mechanism of Action
Antioxidant 1024 functions as a primary antioxidant by donating a hydrogen atom from its

phenolic hydroxyl groups to terminate the free-radical chain reactions that lead to polymer

degradation. The resulting phenoxy radical is sterically hindered and resonance-stabilized,

preventing it from initiating new degradation chains. Additionally, the hydrazide group in its

structure acts as a powerful chelating agent, deactivating metal ions (e.g., copper) that can

catalyze the oxidative degradation of polyethylene.[3]
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The following tables summarize the performance of Antioxidant 1024 in polyethylene, based

on key stability indicators such as Melt Flow Rate (MFR) and Oxidation Induction Time (OIT).

Table 1: Short-Term Heat-Oxygen Stability of HDPE with Various Hindered Phenolic

Antioxidants

Antioxidant (0.1 wt%)
MFR (g/10 min) after 5
extrusions

OIT (min) at 200°C

None 2.5 < 1

Irganox 1010 0.8 89.7

Irganox 1024 1.2 75.8

Irganox 1330 0.7 97.3

Irganox 3114 1.5 86.5

Source: Adapted from a study on the heat-oxygen stability of HDPE.[4][5]

Table 2: Long-Term Heat-Oxygen Stability of HDPE with Hindered Phenolic Antioxidants (Aged

at 110°C in Oxygen-Pressurized Deionized Water)

Antioxidant (0.1 wt%) Time to Failure (h)

None < 28

Irganox 1010 56

Irganox 1024 > 70

Irganox 3114 > 70

Source: Adapted from a study on the heat-oxygen stability of HDPE.[4]
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Objective: To assess the processing stability of polyethylene formulations containing

Antioxidant 1024 by measuring the ease of flow of the molten polymer.

Apparatus: Extrusion Plastometer (Melt Flow Indexer) conforming to ASTM D1238.

Procedure:

Sample Preparation: Dry the polyethylene granules (with and without Antioxidant 1024) to a

moisture content below 0.05%.

Instrument Setup:

Set the cylinder temperature to 190°C for polyethylene.

Select the appropriate piston and weight to apply a load of 2.16 kg.

Measurement:

Charge the cylinder with 3-5 grams of the polyethylene sample.

Allow the material to preheat for a specified time (typically 6-8 minutes).

Extrude the molten polymer through the die.

Collect the extrudate for a fixed period (e.g., 1 minute).

Weigh the collected extrudate.

Calculation: Calculate the MFR in grams per 10 minutes using the formula: MFR (g/10 min) =

(Weight of extrudate in grams / Collection time in minutes) * 10

Determination of Oxidation Induction Time (OIT)
Objective: To evaluate the thermo-oxidative stability of polyethylene stabilized with Antioxidant
1024.

Apparatus: Differential Scanning Calorimeter (DSC) conforming to ISO 11357-6.

Procedure:
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Sample Preparation: Place a small, uniform sample (5-10 mg) of the polyethylene

formulation in an open aluminum pan.

Instrument Setup:

Place the sample pan and an empty reference pan in the DSC cell.

Purge the cell with an inert gas (nitrogen) at a flow rate of 50 mL/min.

Measurement:

Heat the sample from room temperature to 200°C at a rate of 20°C/min under the nitrogen

atmosphere.

Once the temperature has stabilized at 200°C, switch the purge gas to oxygen at the

same flow rate.

Record the time from the introduction of oxygen until the onset of the exothermic oxidation

peak.

Analysis: The OIT is the time interval from the switch to oxygen to the onset of the oxidation

exotherm on the DSC curve.

Assessment of Color Stability
Objective: To measure the resistance to discoloration of polyethylene formulations containing

Antioxidant 1024 upon exposure to heat and/or UV light.

Apparatus: Spectrophotometer or colorimeter capable of CIELAB color measurements.

Procedure:

Sample Preparation: Prepare flat, opaque plaques of the polyethylene formulations by

compression molding.

Initial Measurement:

Calibrate the colorimeter according to the manufacturer's instructions.
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Measure the initial L, a, and b* values of the unaged samples.

Accelerated Aging: Expose the samples to accelerated aging conditions (e.g., in a circulating

air oven at a specified temperature or in a UV weathering chamber).

Periodic Measurements: At regular intervals, remove the samples from the aging chamber

and measure their L, a, and b* values.

Calculation of Yellowness Index (YI): The Yellowness Index can be calculated from the

CIELAB values using the following formula (as per ASTM E313): YI = 100 * (C1 * X - C2 * Z)

/ Y where X, Y, and Z are the CIE tristimulus values and C1 and C2 are coefficients. A

simpler, more common calculation is often based on the b* value. An increase in the b* value

and the YI indicates yellowing.
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Caption: Mechanism of polyethylene auto-oxidation and stabilization by Antioxidant 1024.
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Caption: Experimental workflow for evaluating the performance of Antioxidant 1024 in

polyethylene.

Synergistic Effects
Antioxidant 1024, as a primary antioxidant, can exhibit synergistic effects when combined with

secondary antioxidants, such as phosphites or thioesters.[2] Phosphite co-stabilizers function

by decomposing hydroperoxides into non-radical, stable products, thus preventing the chain-

branching step of auto-oxidation and reducing the consumption of the primary antioxidant. This

combination provides comprehensive protection during both high-temperature processing and

long-term service life, often resulting in improved color stability and enhanced long-term heat

aging performance.[6] While specific quantitative data for the synergistic effect of Antioxidant
1024 with phosphites in polyethylene is not readily available in the reviewed literature, the

general principle of this synergy is well-established for hindered phenolic antioxidants.

Applications in Polyethylene
Due to its excellent antioxidant and metal deactivation properties, Antioxidant 1024 is

particularly well-suited for the following polyethylene applications:

Wire and Cable Insulation: In cross-linked polyethylene (XLPE) used for wire and cable

insulation, Antioxidant 1024 protects the polymer from degradation catalyzed by the copper

conductor.[1][2]

Pipes and Fittings: It enhances the long-term thermal stability of polyethylene pipes,

especially those used for hot water transportation.

Geomembranes: Antioxidant 1024 can improve the durability and service life of

polyethylene geomembranes used in demanding environmental conditions.

Molded and Extruded Articles: For any polyethylene product that requires long-term heat

stability and color retention, particularly during processing and end-use.

Conclusion
Antioxidant 1024 is a versatile and highly effective stabilizer for polyethylene, offering robust

protection against thermo-oxidative degradation and metal-catalyzed degradation. Its
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performance, particularly in enhancing long-term thermal stability, makes it a valuable additive

for demanding applications. For optimal performance, it is recommended to evaluate

Antioxidant 1024 in combination with secondary antioxidants to leverage potential synergistic

effects. The experimental protocols provided in this document offer a framework for the

systematic evaluation of Antioxidant 1024 in specific polyethylene formulations.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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